Methyl 4-azido-3-hydroxybutyrate

• Molecular Formula: C5H9N3O3
• Molecular Weight: 159.14 g/mol
• IUPAC Name: methyl 4-azido-3-hydroxybutanoate
• InChI: InChI=1S/C5H9N3O3/c1-11-5(10)2-4(9)3-7-8-6/h4,9H,2-3H2,1H3
• InChI Key: OCHWGGFGBGWTAV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC(CN=[N+]=[N-])O

Description

Methyl 4-azido-3-hydroxybutyrate is a useful research compound. Its molecular formula is C5H9N3O3 and its molecular weight is 159.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of methyl 4-chloro-3-hydroxybutyrate (5 g, 33 mmol), and methyl isobutyl ketone (40 ml) are added sodium azide (2.3 g, 36 mmol) and 4-dimethylaminopyridine (403 mg, 3.3 mmol) and the mixture was refluxed under stirring for 11 hours. After cooling the salt was filtered off and the solvent was distilled off under vacuo and there was obtained methyl 4-azido-3-hydroxybutyrate (5.5 g) as a crude product. And followed by the same procedure as in example 1, there was obtained 4-hydroxy-2-pyrrolidone (2.3 g, 23 mmol, yield:70%). When the above reaction was carried out in the absence of 4-dimethylaminopyridine, it took more than 120 hours to detect the disappearance of the starting materials on gas chromatography.